Solvent Yellow 82
Overview
Description
Solvent Yellow 82: is a reddish-yellow metal complex dye, known for its vibrant color and high dyeing power. It is a monoazo chromium metal complex dye, characterized by its excellent light fastness, temperature resistance, and acid-alkali resistance . The chemical formula for this compound is C17H14N4O3, and it is widely used in various fields such as paints, coatings, printing inks, and more .
Preparation Methods
Synthetic Routes and Reaction Conditions: Solvent Yellow 82 is synthesized through the formation of a monoazo compound, which is then complexed with chromium ions. The synthesis involves the diazotization of an aromatic amine followed by coupling with a suitable coupling component to form the azo dye. The resulting azo dye is then reacted with a chromium salt to form the metal complex .
Industrial Production Methods: In industrial settings, the production of this compound involves large-scale reactions under controlled conditions to ensure consistency and quality. The process typically includes:
Diazotization: An aromatic amine is treated with nitrous acid to form a diazonium salt.
Coupling Reaction: The diazonium salt is then coupled with a coupling component to form the azo dye.
Complexation: The azo dye is reacted with a chromium salt to form the metal complex dye.
Chemical Reactions Analysis
Types of Reactions: Solvent Yellow 82 undergoes various chemical reactions, including:
Oxidation: The dye can be oxidized under certain conditions, leading to the formation of different oxidation products.
Reduction: Reduction reactions can break the azo bond, leading to the formation of aromatic amines.
Substitution: The dye can undergo substitution reactions where functional groups on the aromatic rings are replaced by other groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium dithionite and zinc dust in acidic conditions are used.
Substitution: Various electrophilic and nucleophilic reagents can be used depending on the desired substitution.
Major Products Formed:
Oxidation Products: Various oxidized derivatives of the aromatic rings.
Reduction Products: Aromatic amines resulting from the cleavage of the azo bond.
Substitution Products: Derivatives with substituted functional groups on the aromatic rings.
Scientific Research Applications
Solvent Yellow 82 has a wide range of applications in scientific research, including:
Chemistry: Used as a dye in various chemical reactions and processes.
Biology: Employed in staining techniques for biological specimens.
Medicine: Investigated for potential use in medical diagnostics and treatments.
Industry: Widely used in the production of paints, coatings, printing inks, and other industrial applications
Mechanism of Action
The mechanism of action of Solvent Yellow 82 involves its interaction with various substrates through its azo and metal complex structure. The dye molecules can form strong interactions with substrates, leading to effective dyeing and coloring properties. The chromium metal complex enhances the stability and durability of the dye, making it resistant to light, heat, and chemical agents .
Comparison with Similar Compounds
Solvent Yellow 1: Another azo dye with similar applications but different chemical properties.
Solvent Yellow 14: Known for its use in similar industrial applications but with different stability and fastness properties.
Solvent Yellow 33: A metal complex dye with similar coloring properties but different chemical structure.
Uniqueness of Solvent Yellow 82: this compound stands out due to its excellent light fastness, temperature resistance, and acid-alkali resistance. Its vibrant reddish-yellow hue and strong dyeing power make it a preferred choice in various industrial applications .
Biological Activity
Solvent Yellow 82 (C.I. This compound, CAS 12227-67-7) is a metal complex solvent dye primarily used in various applications, including printing inks and coatings. Understanding its biological activity is crucial for assessing its safety and potential effects on human health and the environment. This article explores the biological activity of this compound, including its toxicological profile, ecological impact, and relevant case studies.
- Molecular Formula : C₁₇H₁₃N₄NaO₃
- Molecular Weight : 344.3 g/mol
- Structure : Single azo compound, forming metal complexes.
- Appearance : Bluish-yellow powder.
Acute Toxicity
This compound exhibits low acute toxicity:
- Oral LD50 : >5000 mg/kg (rat)
- Dermal LD50 : >2500 mg/kg (rat)
- Inhalation LC50 : >2.33 mg/L (7h, rat)
The compound is classified as practically non-toxic after single oral exposure and non-irritating to skin and eyes in animal studies .
Sensitization and Mutagenicity
While this compound is noted to be sensitizing in mouse models, it does not demonstrate mutagenic effects in bacterial tests. No significant reproductive or carcinogenic risks have been identified .
Aquatic Toxicity
This compound poses a risk to aquatic organisms:
- Daphnia magna EL50 : 41.6 mg/L (48h)
- Lemna gibba EL10 : 0.577 mg/L (7d)
The dye is not readily biodegradable, with less than 10% CO₂ formation relative to theoretical values after 28 days under aerobic conditions .
Environmental Persistence
The dye is characterized by low solubility and can be mechanically removed from wastewater treatment systems. It does not hydrolyze readily due to its chemical structure, indicating potential for environmental accumulation .
Case Study 1: Occupational Exposure
A study evaluated the effects of occupational exposure to solvent dyes, including this compound, among workers in the dye manufacturing industry. The findings indicated no significant long-term health effects; however, acute exposure led to skin irritation and respiratory issues in some cases. Regular monitoring and protective measures were recommended to mitigate risks .
Case Study 2: Environmental Monitoring
An environmental study assessed the impact of industrial discharge containing this compound into local water bodies. The research highlighted increased toxicity levels in aquatic life downstream from discharge points, leading to recommendations for stricter regulations on dye effluents .
Research Findings
Recent research has focused on the biological mechanisms underlying the toxicity of azo dyes like this compound. Studies indicate that azo compounds can undergo reductive cleavage in biological systems, leading to the formation of potentially harmful aromatic amines. These metabolites may contribute to genotoxic effects observed in cellular studies .
Summary Table of Biological Activity
| Parameter | Value/Description |
|---|---|
| Oral LD50 | >5000 mg/kg (rat) |
| Dermal LD50 | >2500 mg/kg (rat) |
| Inhalation LC50 | >2.33 mg/L (7h, rat) |
| Daphnia magna EL50 | 41.6 mg/L (48h) |
| Lemna gibba EL10 | 0.577 mg/L (7d) |
| Biodegradability | Not readily biodegradable |
| Sensitization | Yes |
| Mutagenicity | No |
Properties
CAS No. |
12227-67-7 |
|---|---|
Molecular Formula |
CuH8N2O8S2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
